Cas no 411233-40-4 (2-fluoro-4-(methylsulfonyl)benzonitrile)

• Product Name: 2-fluoro-4-(methylsulfonyl)benzonitrile
• CAS No: 411233-40-4
• MF: C₈H₆FNO₂S
• MW: 199.202144145966
• MDL: MFCD18378490
• CID: 2141052
• PubChem ID: 22346425
• Update Time: 2025-09-23

2-fluoro-4-(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(methylsulfonyl)benzonitrile
• 411233-40-4
• 2-fluoro-4-methylsulfonylbenzonitrile
• PS-11466
• 2-Fluoro-4-(methylsulphonyl)benzonitrile
• UHNSRUQBYCAURK-UHFFFAOYSA-N
• 2-Fluoro-4-methanesulfonylbenzonitrile
• SCHEMBL2888292
• AKOS027384878
• DB-293029
• DTXSID701280947
• MFCD18378490

• MDL： MFCD18378490
• Inchi： 1S/C8H6FNO2S/c1-13(11,12)7-3-2-6(5-10)8(9)4-7/h2-4H,1H3
• InChI Key： UHNSRUQBYCAURK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C#N)=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 199.01
• Monoisotopic Mass: 199.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2
• XLogP3: 1